Cas no 2227722-84-9 (rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a bromo-methoxyphenyl substituent, which imparts unique steric and electronic properties. The cyclopropane ring enhances structural rigidity, while the carboxylic acid moiety provides a versatile handle for further functionalization. The presence of both bromine and methoxy groups offers selective reactivity for cross-coupling or substitution reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its stereochemistry (rac-1R,2R) is particularly relevant for enantioselective applications. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its balanced lipophilicity and polarity further enhance its utility in medicinal chemistry research.
rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid structure
2227722-84-9 structure
Product Name:rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid
CAS No:2227722-84-9
MF:C11H11BrO3
MW:271.107242822647
CID:5997626
PubChem ID:165677819
Update Time:2025-11-01

rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid
    • EN300-1907700
    • 2227722-84-9
    • Inchi: 1S/C11H11BrO3/c1-15-10-4-6(12)2-3-7(10)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)/t8-,9+/m0/s1
    • InChI Key: UVDCTCWZBWDTKP-DTWKUNHWSA-N
    • SMILES: BrC1C=CC(=C(C=1)OC)[C@@H]1C[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 269.98916g/mol
  • Monoisotopic Mass: 269.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid Pricemore >>

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rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid Related Literature

Additional information on rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227722-84-9)

The compound rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227722-84-9) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a 4-bromo-2-methoxyphenyl moiety, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in drug discovery.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid has surged, driven by the growing focus on enantioselective synthesis. The compound’s CAS No. 2227722-84-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic chemistry. Its brominated aromatic and methoxy groups contribute to its versatility, enabling further functionalization for targeted applications.

The synthesis of rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid involves advanced techniques such as asymmetric cyclopropanation and carboxylic acid protection/deprotection. These methods are critical for achieving high enantiomeric purity, a key requirement in pharmaceutical development. The compound’s cyclopropane scaffold is particularly noteworthy, as it is a common motif in bioactive molecules, including antiviral and anticancer agents.

From an SEO perspective, users often search for terms like "chiral cyclopropane synthesis", "brominated phenyl derivatives", and "CAS 2227722-84-9 applications". These queries highlight the compound’s importance in medicinal chemistry and material science. Additionally, the rise of AI-driven drug discovery has increased interest in such intermediates, as they are essential for generating novel chemical libraries.

The rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid also aligns with sustainability trends in chemistry. Researchers are exploring greener synthetic routes to minimize waste and improve efficiency. The compound’s methoxy group and bromine substituent offer opportunities for further modifications, making it a versatile tool for sustainable chemical design.

In conclusion, rac-(1R,2R)-2-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227722-84-9) is a promising compound with broad applications in drug development and agrochemical research. Its unique structural features and synthetic accessibility make it a valuable asset for scientists exploring new bioactive molecules. As the demand for chiral intermediates grows, this compound is poised to play a pivotal role in advancing modern chemistry.

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